Cas no 306289-93-0 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide
• CAS No: 306289-93-0
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 6041955
• PubChem ID: 3304579
• Update Time: 2025-06-09

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide
• Benzamide, N-[2-(1H-benzimidazol-2-yl)phenyl]-4-[(dimethylamino)sulfonyl]-
• Oprea1_384802
• 306289-93-0
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide
• AKOS001598899
• EU-0002951
• N-[2-(1H-benzimidazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide
• F0012-0525

• Inchi： 1S/C22H20N4O3S/c1-26(2)30(28,29)16-13-11-15(12-14-16)22(27)25-18-8-4-3-7-17(18)21-23-19-9-5-6-10-20(19)24-21/h3-14H,1-2H3,(H,23,24)(H,25,27)
• InChI Key： RHEARVDFTRTNQV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1NC2=CC=CC=C2N=1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide

Introduction to N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide (CAS No. 306289-93-0)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide, identified by its CAS number 306289-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of molecules characterized by its benzamide and benzodiazole structural motifs, which are well-known for their potential biological activities. The presence of a dimethylsulfamoyl group further enhances its chemical complexity and functionality, making it a subject of interest for various applications in medicinal chemistry.

The benzodiazole moiety in N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide is particularly noteworthy, as it is a core structure found in many pharmacologically active agents. Benzodiazol derivatives have been extensively studied for their anxiolytic, sedative, and muscle relaxant properties. The incorporation of the phenyl ring and the dimethylsulfamoyl group into this framework suggests that the compound may exhibit unique interactions with biological targets, potentially leading to novel therapeutic effects.

In recent years, there has been a surge in research aimed at developing new derivatives of benzodiazole-based compounds due to their favorable pharmacokinetic profiles and reduced side effects compared to classical benzodiazepines. The structural modification of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide opens up possibilities for exploring its efficacy in treating neurological disorders, such as anxiety and epilepsy. The dimethylsulfamoyl group, in particular, is known to enhance binding affinity to certain receptors, which could be leveraged to develop more targeted therapies.

The synthesis of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The complexity of the synthesis underscores the compound's significance in pharmaceutical research and development.

One of the most compelling aspects of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets using computational modeling and experimental techniques. Preliminary studies suggest that this compound may interact with enzymes and receptors involved in neurotransmitter regulation, which could have implications for treating conditions like depression and cognitive disorders.

The pharmacological profile of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(dimethylsulfamoyl)benzamide is further enhanced by its solubility characteristics. Unlike many traditional benzodiazepines, this derivative exhibits better water solubility due to the presence of polar functional groups. This improved solubility can lead to more efficient drug delivery systems and better patient compliance.

In conclusion, N-2-(1H-1,3-benzodiazol-2-y]phenyl)-4-(dimethylsulfamoyl]benzamide (CAS No. 30628993) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for further investigation. As research continues to uncover new therapeutic applications for benzodiazole derivatives, compounds like this one are poised to play a crucial role in the development of next-generation pharmaceuticals.